Cas no 2411224-71-8 (1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide)

• Product Name: 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide
• CAS No: 2411224-71-8
• MF: C₁₄H₂₀N₄O₂S
• MW: 308.399201393127
• CID: 5379784
• PubChem ID: 165766992
• Update Time: 2025-07-14

1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide

• Inchi： 1S/C14H20N4O2S/c1-3-5-11-15-14(21-17-11)16-13(20)10-6-8-18(9-7-10)12(19)4-2/h4,10H,2-3,5-9H2,1H3,(H,15,16,17,20)
• InChI Key： CQLSUXOBNBRQDU-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2SN=C(CCC)N=2)=O)CC1

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.65±0.20(Predicted)

Additional information on 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide

Chemical Profile of 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide (CAS No. 2411224-71-8)

1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide, identified by its CAS number 2411224-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a piperidine ring, a propenone moiety, and a thiadiazole substituent. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a subject of intense research interest.

The structural composition of 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide is pivotal in determining its reactivity and potential applications. The presence of the piperidine ring suggests possible interactions with biological targets such as enzymes and receptors, while the propenone group introduces electrophilic centers that can participate in various chemical transformations. Additionally, the thiadiazole moiety is known for its pharmacological significance, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiadiazole derivatives. The compound CAS No. 2411224-71-8 represents a promising candidate in this domain due to its ability to modulate biological pathways through multiple mechanisms. Studies have indicated that such derivatives can exhibit inhibitory effects on key enzymes involved in inflammatory processes, making them potential candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide is its versatility in chemical synthesis. The propenone group serves as an excellent electrophile for nucleophilic additions, allowing for the facile introduction of diverse functional groups at strategic positions within the molecule. This flexibility has enabled researchers to explore various structural analogs with tailored biological activities. For instance, modifications at the thiadiazole ring have been shown to enhance binding affinity to specific protein targets, thereby improving therapeutic efficacy.

The pharmacokinetic properties of CAS No. 2411224-71-8 are also subjects of considerable interest. Preliminary studies suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulating drug delivery systems. Furthermore, its metabolic stability appears to be favorable for prolonged biological activity, a critical factor in drug development. These characteristics position it as a viable candidate for further optimization towards clinical applications.

Advances in computational chemistry have further accelerated the exploration of 1-(1-Oxo-2-propen-1-yl)-N-(3-propyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide. Molecular modeling techniques have been employed to predict binding interactions with potential therapeutic targets, providing insights into the compound's mechanism of action. These simulations have guided synthetic modifications aimed at enhancing potency and selectivity. Such integrative approaches combining experimental and computational methodologies are becoming increasingly indispensable in modern drug discovery.

The role of CAS No. 2411224-71-8 in medicinal chemistry extends beyond its intrinsic properties; it also serves as a scaffold for developing libraries of bioactive molecules. By systematically varying substituents on the piperidine and thiadiazole moieties, researchers can generate diverse structural motifs with distinct pharmacological profiles. This strategy has been successfully applied in high-throughput screening campaigns to identify lead compounds for further development.

In conclusion,1-(1-Oxo-2-propen--N(3-propyl--thiadiazol--5--yil)--4--pyridinecarboxamide (CAS No.) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological potential. Its unique combination of functional groups offers opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.